molecular formula C9H8ClNO3 B14828601 2-Chloro-3-cyclopropoxyisonicotinic acid

2-Chloro-3-cyclopropoxyisonicotinic acid

Cat. No.: B14828601
M. Wt: 213.62 g/mol
InChI Key: YIDQBRBBMIBVSC-UHFFFAOYSA-N
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Description

2-Chloro-3-cyclopropoxyisonicotinic acid is a substituted pyridine derivative characterized by a chlorine atom at position 2, a cyclopropoxy group at position 3, and a carboxylic acid functional group at position 4 of the pyridine ring. The cyclopropoxy substituent may confer unique steric and electronic properties, influencing reactivity, solubility, and biological activity compared to simpler derivatives .

Properties

Molecular Formula

C9H8ClNO3

Molecular Weight

213.62 g/mol

IUPAC Name

2-chloro-3-cyclopropyloxypyridine-4-carboxylic acid

InChI

InChI=1S/C9H8ClNO3/c10-8-7(14-5-1-2-5)6(9(12)13)3-4-11-8/h3-5H,1-2H2,(H,12,13)

InChI Key

YIDQBRBBMIBVSC-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=C(C=CN=C2Cl)C(=O)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-3-cyclopropoxyisonicotinic acid typically involves multiple steps. One common method starts with the reaction of malonaldehyde with cyanoacetamide in the presence of an acid to form 2-hydroxy-3-cyanopyridine. This intermediate is then reacted with phosphorus oxychloride in the presence of an alkali to produce 2-chloro-3-cyanopyridine. Finally, hydrolysis of 2-chloro-3-cyanopyridine yields 2-chloro-3-cyclopropoxyisonicotinic acid .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of efficient catalysts, controlled reaction conditions, and purification techniques to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-3-cyclopropoxyisonicotinic acid can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

    Reduction: Reduction reactions can be carried out using suitable reducing agents to obtain reduced derivatives.

    Substitution: The chlorine atom in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

    Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

    Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydroxide or potassium carbonate.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines. Substitution reactions can result in various substituted derivatives of the original compound.

Scientific Research Applications

2-Chloro-3-cyclopropoxyisonicotinic acid has several scientific research applications:

    Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

    Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

    Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Chloro-3-cyclopropoxyisonicotinic acid involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to the modulation of biological processes. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Structural and Molecular Properties

The table below compares structural features and molecular properties of 2-chloro-3-cyclopropoxyisonicotinic acid with related compounds:

Compound Name Molecular Formula Substituents (Positions) CAS Number Molecular Weight (g/mol) XLogP3*
2-Chloro-3-cyclopropoxyisonicotinic acid C₉H₈ClNO₃ Cl (2), Cyclopropoxy (3), COOH (4) N/A† ~213.62‡ ~2.1‡
2-Chloroisonicotinic acid C₆H₄ClNO₂ Cl (2), COOH (4) 6313-54-8 157.55 1.3
2-Chloro-3-methylisonicotinic acid C₇H₆ClNO₂ Cl (2), CH₃ (3), COOH (4) N/A† 171.58 1.8
2-Chloronicotinic acid C₆H₄ClNO₂ Cl (2), COOH (3) 2942-59-8 157.55 1.3

Notes:

  • XLogP3: Predicted octanol-water partition coefficient (higher values indicate greater lipophilicity).
  • ‡Estimated based on structural analogs and substituent contributions.

Key Observations :

Substituent Effects : The cyclopropoxy group in the target compound introduces steric bulk and increased lipophilicity compared to methyl or hydrogen substituents. This may enhance membrane permeability in biological systems .

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